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Compound of Interest

Compound Name: 4-Aminophenylalanine

Cat. No.: B1267222

For researchers, scientists, and professionals in drug development, meticulous adherence to
safety protocols is paramount, extending beyond the bench to the proper disposal of all
chemical reagents. This guide provides essential, immediate safety and logistical information
for the operational disposal of 4-Aminophenylalanine, ensuring the protection of laboratory
personnel and the environment.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for
4-Aminophenylalanine. This compound is classified as a skin and eye irritant.[1][2][3]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Required Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves.[1]

o Eye Protection: Use safety glasses or goggles.[1]

e Lab Coat: A standard lab coat is necessary to prevent skin contact.[1]

In the event of a spill, avoid generating dust. For small spills, the material should be dampened
with water and transferred to a sealed, suitable container for disposal.[1] The affected area
should then be cleaned with soap and water.[1]
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Quantitative Data Summary

The following table summarizes key data for 4-Aminophenylalanine for easy reference.

Property Value

CAS Number 943-80-6[1][2]

Molecular Formula CoH12N202[1][2]

Molecular Weight 180.20 g/mol [1][2]

Primary Hazards Skin Irritation, Eye Irritation[1][2][3]

Step-by-Step Disposal Procedure

Chemical waste generators are responsible for determining if a chemical is classified as
hazardous waste and must adhere to local, regional, and national regulations for complete and
accurate classification and disposal.[1] The following procedure outlines the recommended
steps for the proper disposal of 4-Aminophenylalanine.

o Characterization: Determine if the 4-Aminophenylalanine waste is contaminated with other
hazardous materials. If it is, the entire mixture must be treated as hazardous waste.[1]

o Segregation: Keep 4-Aminophenylalanine waste separate from other chemical waste
streams to prevent unintended reactions.[1]

o Labeling: Clearly label the waste container with "4-Aminophenylalanine" and list any other
contaminants present.[1]

o Storage: Store the sealed waste container in a designated, well-ventilated area, away from
incompatible materials.[1]

o Licensed Disposal: Arrange for the collection and disposal of the waste through a licensed
hazardous waste disposal company.[1] Contact your institution's Environmental Health and
Safety (EHS) office for established procedures.[1]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 4-
Aminophenylalanine.
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Caption: Disposal workflow for 4-Aminophenylalanine.

Experimental Protocols

Currently, there are no widely established experimental protocols for the in-lab neutralization or
deactivation of 4-Aminophenylalanine for disposal purposes. The standard and
recommended procedure is to manage it as hazardous waste through a licensed disposal
service. Attempting to neutralize the compound without a validated protocol could lead to
unforeseen hazardous reactions. Always consult with your institution's EHS office before
attempting any chemical treatment of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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